Cas no 846571-47-9 ((+/-)-aureothin)

• Product Name: (+/-)-aureothin
• CAS No: 846571-47-9
• MF: C₂₂H₂₃NO₆
• MW: 397.42112660408
• CID: 2072926
• PubChem ID: 5917954
• Update Time: 2025-04-21

(+/-)-aureothin Chemical and Physical Properties

Names and Identifiers

• (+/-)-aureothin
• Acereothin
• Aureothin
• Aureotin
• ACon0_001228
• NS00011768
• SCHEMBL427023
• MEGxm0_000124
• 2-Methoxy-3,5-dimethyl-6-((Z)-4-((E)-2-methyl-3-(4-nitrophenyl)allylidene)tetrahydrofuran-2-yl)-4H-pyran-4-one
• 2-methoxy-3,5-dimethyl-6-[(4Z)-4-[(E)-2-methyl-3-(4-nitrophenyl)prop-2-enylidene]oxolan-2-yl]pyran-4-one
• AKOS040740040
• CHEMBL93975
• 846571-47-9
• Compound NP-001657

• Inchi： 1S/C22H23NO6/c1-13(9-16-5-7-18(8-6-16)23(25)26)10-17-11-19(28-12-17)21-14(2)20(24)15(3)22(27-4)29-21/h5-10,19H,11-12H2,1-4H3/b13-9+,17-10-
• InChI Key： GQKXCBCSVYJUMI-RCGCBBHSSA-N
• SMILES： O1C/C(=C\C(\C)=C\C2C=CC(=CC=2)[N+](=O)[O-])/CC1C1=C(C)C(C(C)=C(OC)O1)=O

Computed Properties

• Exact Mass: 397.15253745Da
• Monoisotopic Mass: 397.15253745Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 806
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 90.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes